Cas no 2172451-83-9 (2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)
2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- EN300-1599190
- 2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
- 2172451-83-9
- 2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
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- Inchi: 1S/C13H20N4O/c1-9(10(2)18)17-13(11-5-3-4-6-11)12(7-8-14)15-16-17/h9-11,18H,3-7H2,1-2H3
- InChI Key: CQCVWSWMYASHNI-UHFFFAOYSA-N
- SMILES: OC(C)C(C)N1C(=C(CC#N)N=N1)C1CCCC1
Computed Properties
- Exact Mass: 248.16371127g/mol
- Monoisotopic Mass: 248.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 74.7Ų
2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1599190-0.05g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 0.05g |
$1608.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-0.1g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 0.1g |
$1685.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-0.25g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 0.25g |
$1762.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-0.5g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 0.5g |
$1838.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-1.0g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 1.0g |
$1915.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-2.5g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 2.5g |
$3752.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-5.0g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 5.0g |
$5553.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-10.0g |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 10.0g |
$8234.0 | 2023-07-10 | ||
| Enamine | EN300-1599190-50mg |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 50mg |
$1608.0 | 2023-09-23 | ||
| Enamine | EN300-1599190-100mg |
2-[5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172451-83-9 | 100mg |
$1685.0 | 2023-09-23 |
2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
Professional Introduction to Compound with CAS No. 2172451-83-9 and Product Name: 2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
Compound with the CAS number 2172451-83-9 and the product name 2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopentyl moiety combined with a triazole ring and an acetonitrile group endows it with distinct chemical properties that make it a promising candidate for further research and development.
The triazole ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug molecules due to its ability to enhance binding affinity and bioavailability. In particular, the 1,2,3-triazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The 3-hydroxybutan-2-yl substituent in this compound adds another layer of complexity, potentially influencing its solubility, metabolic stability, and interaction with biological targets. This structural motif is particularly interesting as it combines hydrophilic and lipophilic characteristics, which can be advantageous for drug delivery systems.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced efficacy and reduced side effects. The cyclopentyl group in this molecule contributes to its overall stability and flexibility, which are critical factors in drug design. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, scientists have been able to optimize the structure of this compound for better pharmacokinetic properties.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that triazole derivatives can modulate neurotransmitter activity by interacting with specific receptors in the brain. The acetonitrile group present in the molecule may also play a role in enhancing blood-brain barrier penetration, a crucial factor for drugs targeting central nervous system disorders. This combination of structural features makes it an attractive candidate for further investigation.
In addition to its neurological applications, this compound has shown promise in preliminary studies related to anti-inflammatory therapies. Chronic inflammation is a hallmark of numerous diseases, including arthritis and autoimmune disorders. The ability of triazole compounds to inhibit inflammatory pathways has been well-documented, and the unique structural features of this molecule may enhance its efficacy in this context. Further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits.
The synthesis of 2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile presents several challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the triazole ring and incorporating the cyclopentyl moiety. These advancements have not only improved yield but also reduced the environmental impact of the synthesis process.
From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Regulatory agencies such as the FDA and EMA have stringent guidelines that must be followed during preclinical and clinical trials. The unique combination of structural features in this compound necessitates comprehensive toxicological studies to assess potential risks associated with its use. However, the potential therapeutic benefits make it an important area of research that warrants further investment.
The field of medicinal chemistry is constantly evolving, with new discoveries being made at a rapid pace. The development of novel compounds like 2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a significant step forward in addressing unmet medical needs. By combining cutting-edge synthetic techniques with advanced computational methods, researchers are able to design molecules with tailored properties that can improve patient outcomes.
In conclusion,2-5-cyclopentyl-1-(3-hydroxybutan-2-yl)-1H-1,2,3-triazol-4-ylylacetonitrile (CAS No. 2172451-83) is a promising compound with diverse potential applications in pharmaceuticals. Its unique structural features make it an attractive candidate for further research into neurological disorders and anti-inflammatory therapies. While challenges remain in terms of synthesis and regulatory approval,this molecule exemplifies the innovative spirit driving advancements in medicinal chemistry today.
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